2,4-Dibromophenol
2,4-Dibromophenol
2,4-dibromophenol is a bromophenol that is phenol in which the hydrogens at positions 2 and 4 have been replaced by bromines. It has a role as a marine metabolite and a flame retardant. It is a bromophenol and a dibromobenzene.
2, 4-Dibromophenol, also known as 2, 4-dbp, belongs to the class of organic compounds known as p-bromophenols. These are bromophenols carrying a iodine at the C4 position of the benzene ring. 2, 4-Dibromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4-dibromophenol is primarily located in the membrane (predicted from logP). Outside of the human body, 2, 4-dibromophenol can be found in crustaceans and mollusks. This makes 2, 4-dibromophenol a potential biomarker for the consumption of these food products.
2, 4-Dibromophenol, also known as 2, 4-dbp, belongs to the class of organic compounds known as p-bromophenols. These are bromophenols carrying a iodine at the C4 position of the benzene ring. 2, 4-Dibromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4-dibromophenol is primarily located in the membrane (predicted from logP). Outside of the human body, 2, 4-dibromophenol can be found in crustaceans and mollusks. This makes 2, 4-dibromophenol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
615-58-7
VCID:
VC0041371
InChI:
InChI=1S/C6H4Br2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
SMILES:
C1=CC(=C(C=C1Br)Br)O
Molecular Formula:
C6H4Br2O
Molecular Weight:
251.9 g/mol
2,4-Dibromophenol
CAS No.: 615-58-7
Reference Standards
VCID: VC0041371
Molecular Formula: C6H4Br2O
Molecular Weight: 251.9 g/mol
| CAS No. | 615-58-7 |
|---|---|
| Product Name | 2,4-Dibromophenol |
| Molecular Formula | C6H4Br2O |
| Molecular Weight | 251.9 g/mol |
| IUPAC Name | 2,4-dibromophenol |
| Standard InChI | InChI=1S/C6H4Br2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H |
| Standard InChIKey | FAXWFCTVSHEODL-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1Br)Br)O |
| Canonical SMILES | C1=CC(=C(C=C1Br)Br)O |
| Boiling Point | 238.5 °C |
| Colorform | Needles from petroleum ethe |
| Density | 2.0700 g/cu cm at 20 °C |
| Flash Point | 235 °F 113 °C Method: closed cup |
| Melting Point | 38.0 °C 38 °C 40°C |
| Physical Description | Solid |
| Description | 2,4-dibromophenol is a bromophenol that is phenol in which the hydrogens at positions 2 and 4 have been replaced by bromines. It has a role as a marine metabolite and a flame retardant. It is a bromophenol and a dibromobenzene. 2, 4-Dibromophenol, also known as 2, 4-dbp, belongs to the class of organic compounds known as p-bromophenols. These are bromophenols carrying a iodine at the C4 position of the benzene ring. 2, 4-Dibromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4-dibromophenol is primarily located in the membrane (predicted from logP). Outside of the human body, 2, 4-dibromophenol can be found in crustaceans and mollusks. This makes 2, 4-dibromophenol a potential biomarker for the consumption of these food products. |
| Solubility | Slightly soluble in carbon tetrachloride; very soluble in ethanol, ether, benzene Very soluble in carbon disulfide In water, 1.9X10+3 mg/L 1.9 mg/mL at 15 °C |
| Synonyms | NSC 5723; NSC 6213 |
| Vapor Pressure | 1.34X10-3 mm Hg at 25 °C (est) |
| PubChem Compound | 12005 |
| Last Modified | Nov 11 2021 |
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